Cas no 60086-39-7 (9H-Thioxanthen-9-one, 2-fluoro-)

• Product Name: 9H-Thioxanthen-9-one, 2-fluoro-
• CAS No: 60086-39-7
• MF: C₁₃H₇FOS
• MW: 230.257485628128
• CID: 499188
• PubChem ID: 640628
• Update Time: 2025-04-19

9H-Thioxanthen-9-one, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 2-fluoro-

• Inchi： 1S/C13H7FOS/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H
• InChI Key： VVZWCWXLBDGDPJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=C(C=CC1=2)F)=O

Computed Properties

• Exact Mass: 230.02021
• Monoisotopic Mass: 230.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes